Cas no 876715-28-5 (5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde)

• Product Name: 5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde
• CAS No: 876715-28-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD06751847
• CID: 1070528
• PubChem ID: 3159581
• Update Time: 2025-06-08

5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde
• 876715-28-5
• FT-0726657
• BKB71528
• CS-0360773
• AKOS000302743
• 5-ethoxy-1,2-dimethylindole-3-carbaldehyde
• DA-19596

• MDL： MFCD06751847
• Inchi： 1S/C13H15NO2/c1-4-16-10-5-6-13-11(7-10)12(8-15)9(2)14(13)3/h5-8H,4H2,1-3H3
• InChI Key： XXSHTSRDVQADFE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C=O)=C(C)N2C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2Ų

5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde

Comprehensive Overview of 5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde (CAS No. 876715-28-5)

5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde is a specialized organic compound with the CAS number 876715-28-5, widely recognized in pharmaceutical and agrochemical research. This indole derivative features a unique molecular structure combining an ethoxy group, methyl substituents, and an aldehyde functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its applications span drug discovery, material science, and fragrance development, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s indole core is pivotal in medicinal chemistry, as it mimics natural alkaloids found in plants and marine organisms. Researchers frequently explore its potential in cancer therapeutics and neuroprotective agents, addressing trending queries like "indole derivatives in oncology" or "aldehyde-based drug candidates." Its ethoxy-1,2-dimethyl modification enhances solubility and metabolic stability, critical for oral bioavailability—a hot topic in pharmacokinetic optimization.

In agrochemicals, 5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde serves as a precursor for crop protection agents, particularly those targeting fungal pathogens. With rising interest in eco-friendly pesticides, this compound’s role in developing low-toxicity formulations garners attention. Analytical techniques like HPLC and NMR are essential for quality control, reflecting frequent searches such as "HPLC methods for indole analysis" or "NMR characterization of aldehydes."

From a synthetic perspective, the compound’s carbaldehyde group enables diverse reactions, including condensation and reductive amination, popular in heterocyclic chemistry. Laboratories prioritize scalable synthesis routes to meet demand, echoing industry needs for cost-effective production. Safety data sheets emphasize non-hazardous handling, aligning with OSHA compliance and laboratory safety standards.

Market-wise, CAS 876715-28-5 caters to niche sectors like flavor & fragrance, where its aromatic profile contributes to musk-like scents. Consumer trends toward natural-inspired synthetics drive innovation here. Regulatory filings under REACH and FDA guidelines ensure its suitability for commercial use, a recurring concern among buyers verifying "indole aldehyde regulatory status."

Future prospects include exploring 5-Ethoxy-1,2-dimethyl-1H-indole-3-carbaldehyde in photodynamic therapy and OLED materials, tapping into the booming nanotechnology sector. Collaborative studies with AI-driven molecular modeling tools could accelerate its adoption, resonating with searches like "AI in chemical discovery."